Cas no 66227-20-1 (3-HEXYN-2-AMINE, 2-METHYL-)

• Product Name: 3-HEXYN-2-AMINE, 2-METHYL-
• CAS No: 66227-20-1
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 3295794
• PubChem ID: 12540593
• Update Time: 2025-04-21

3-HEXYN-2-AMINE, 2-METHYL- Chemical and Physical Properties

Names and Identifiers

• 3-HEXYN-2-AMINE, 2-METHYL-
• 2-methylhex-3-yn-2-amine
• AKOS006362869
• SCHEMBL5158331
• 66227-20-1
• EN300-7588653

• Inchi： 1S/C7H13N/c1-4-5-6-7(2,3)8/h4,8H2,1-3H3
• InChI Key： CMXRNFFDSRZWBO-UHFFFAOYSA-N
• SMILES： CC(C)(N)C#CCC

Computed Properties

• Exact Mass: 111.104799419Da
• Monoisotopic Mass: 111.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų